Cas no 1806034-14-9 (3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-acetic acid)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-acetic acid
• CAS No: 1806034-14-9
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4872696
• Update Time: 2025-10-24

3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-acetic acid

• Inchi： 1S/C9H8ClF2NO2/c1-4-2-5(3-6(14)15)7(10)8(13-4)9(11)12/h2,9H,3H2,1H3,(H,14,15)
• InChI Key： WIDCBCPUHODLTM-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC(C)=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-acetic acid

3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-acetic acid

3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-acetic acid is a highly specialized organic compound with the CAS number 1806034-14-9. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with a chlorine atom at position 3, a difluoromethyl group at position 2, and a methyl group at position 6. The acetic acid moiety is attached at position 4 of the pyridine ring, making this compound a unique derivative with potential for further functionalization and application in various fields.

The synthesis of 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-acetic acid involves multi-step organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high purity and yield. Researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to optimize the reaction conditions and minimize by-products.

The structural uniqueness of 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-acetic acid makes it an interesting candidate for pharmacological studies. The presence of electron-withdrawing groups like chlorine and difluoromethyl enhances the compound's ability to act as a ligand in metalloenzyme inhibition assays. Recent studies have shown that this compound exhibits potential anti-inflammatory and anti-cancer activities by modulating key signaling pathways such as NF-kB and MAPK.

In the field of agrochemistry, 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-acetic acid has been investigated as a herbicide precursor. Its ability to inhibit plant growth regulators such as auxins has been explored in laboratory settings. Researchers have reported that this compound can selectively inhibit the growth of certain weed species without adversely affecting crop plants, making it a promising candidate for sustainable agriculture practices.

The electronic properties of 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-acetic acid have also been studied for applications in organic electronics. The pyridine ring's conjugated system allows for efficient charge transport, while the substituents modulate the molecule's energy levels. Recent computational studies using density functional theory (DFT) have provided insights into the compound's electronic structure, paving the way for its use in organic photovoltaic devices and light-emitting diodes (OLEDs).

The environmental impact of 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-acetic acid has been a subject of recent research. Studies on its biodegradation pathways have revealed that the compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. This finding is significant for risk assessment and regulatory compliance in industries handling this compound.

In conclusion, 3-Chloro-2-(difluoromethyl)-6-methylpyridine-4-acetic acid is a versatile compound with potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development. Continued exploration into its properties will undoubtedly unlock new opportunities for its utilization in emerging technologies.